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Compound Focus: Tetrahydro-1,3,4,6-tetramethylimidazo(4,5-d)imidazole-2,5(1H,3H)-

dione Get

CAS No.: 10095-06-4 Quote
Cat. No.: S560436

Market Overview & Key Applications of Glycoluril

The global market for glycoluril is growing steadily, driven by its utility across multiple industries. The table

below summarizes the core market data and primary application areas.

Projected Market Value (by

Region CAGR Key Driving Industries

2028)
United USD 150 Million ~6% Pharmaceuticals, Agrochemicals
States
Brazil USD 80 Million ~5.5% Agrochemicals, Pharmaceuticals
South USD 70 Million ~6% Electronics, Pharmaceuticals,
Korea Specialty Chemicals
Global 23.31 Bn by 2033 (from 15.06  7.55% (2026- Diverse Industrial Sectors [1]
Market Bn in 2025) 2033)
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Application Area Specific Use Cases Key Function/Property
Supramolecular Molecular capsules, Synthetic Building block for self-assembling
Chemistry & Materials receptors, Molecular switches, Liquid structures [2]
crystals
Porous Materials Metal-Organic Frameworks (MOFs), Gas storage (e.g., CO2), Gas
Organic Polymers separation, Catalysis [3] [4]
Pharmaceuticals Drug formulations, Active Component in advanced
Pharmaceutical Ingredients (APIs) therapeutics [1]
Agrochemicals Crop protection products Key component in formulations

[1]

Experimental Protocol: Creating a Glycoluril-Based
MOF

A recent preprint demonstrates an innovative method for creating a glycoluril-based Metal-Organic
Framework (MOF) with potential uses in gas storage and biomedicine [4]. This protocol involves creating a
new linker by functionalizing glycoluril at its methine positions, a novel approach compared to traditional

methods that use the NH sides.

The following diagram outlines the experimental workflow for synthesizing the glycoluril-based MOF:

Step 1: Synthesis of the Glycoluril-Based Dicarboxylic Acid
Linker

This step creates the organic building block that will connect metal ions to form the MOF [4].

e Objective: To synthesize 4,4'-(2,5-dioxotetrahydroimidazo[4,5-d]imidazole-3a,6a(1H,4H)-
diyl)dibenzoic acid.
¢ Reagents:
o Urea (1.20 g, 20 mmol)
o 4,4'-dioxo-[1,1"-biphenyl]-3,3'-dicarboxylic acid (1.66 g, 10 mmol)
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o Glacial acetic acid (20 mL)
o Ethanol and water (for washing and recrystallization)
e Procedure:
o Dissolve the urea and the dicarboxylic acid in glacial acetic acid in a round-bottom flask.
o Heat the mixture under reflux at 90 °C for 6 hours with continuous stirring.
o After completion, cool the reaction mixture to room temperature.
o Collect the white precipitate by vacuum filtration.
o Wash the solid thoroughly with cold water and ethanol to remove impurities.
o Recrystallize the crude product from a 1:1 ethanol-water mixture to obtain the final linker as a
white crystalline solid.
e Yield: 65-75%.
¢ Characterization Data:
o *H NMR (400 MHz, DMSO-ds, &, ppm): 4.72 (s, 2H, bridgehead CH), 7.62—-8.05 (m, 8H, Ar—H),
10.88 (brs, 4H, NH), 12.90 (brs, 2H, COOH).
o 13C NMR (100 MHz, DMSO-ds, 3, ppm): 82.0 (bridgehead CH), 127.8-143.4 (Ar—C), 160.9
(C=0, urea core), 167.3 (C=0, COOH).
o FTIR (KBr, cm~?*): 3305 (br, N-H), 1698 (C=0, COOH), 1670 (C=0, urea), 1598 (C=C,
aromatic) [4].

Step 2: Construction of the MOF (NS-MOF (Zn))

This step uses the linker from Step 1 to coordinate with metal ions and form a porous, crystalline framework

[4].

¢ Objective: To synthesize a zinc-based MOF using the glycoluril linker.
¢ Reagents:
o Synthesized glycoluril-based dicarboxylic acid linker
o Zinc nitrate hexahydrate
o Dimethylformamide (DMF)
e Procedure:
Combine the glycoluril-based linker with zinc nitrate hexahydrate in DMF.
Sonicate the mixture to ensure homogeneity.
Carry out a solvothermal reaction by heating the mixture at 85 °C for 24 hours.
After cooling, filter the resulting white solid to recover the crystalline NS-MOF (Zn).
e Properties and Applications: The resulting MOF features a rigid, symmetric structure with four free
NH groups on the glycoluril core, making it suitable for gas storage, separation, catalysis, and
biomedical delivery systems [4].
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Conclusion

Glycoluril derivatives are versatile compounds with a strong market trajectory. Their value extends from
broad industrial applications in pharmaceuticals and agrochemicals to cutting-edge scientific research,
particularly in designing novel functional materials like MOFs. The experimental protocol highlighted here
provides a concrete example of how researchers are innovating with this molecule to develop materials with

tailored properties for advanced technologies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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